Cas no 35529-11-4 (Butanoic acid, 3-methyl-2-nitro-, ethyl ester)

• Product Name: Butanoic acid, 3-methyl-2-nitro-, ethyl ester
• CAS No: 35529-11-4
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 1471011
• PubChem ID: 13140446
• Update Time: 2025-04-20

Butanoic acid, 3-methyl-2-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-nitro-, ethyl ester
• ethyl 3-methyl-2-nitrobutanoate
• BBUZSHXWJCKPLA-UHFFFAOYSA-N
• DB-307991
• 35529-11-4
• SCHEMBL3948095
• 3-Methyl-2-nitro-butyric acid ethyl ester

• Inchi： 1S/C7H13NO4/c1-4-12-7(9)6(5(2)3)8(10)11/h5-6H,4H2,1-3H3
• InChI Key： BBUZSHXWJCKPLA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 175.08449
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44